Cas no 1393558-82-1 (4-Chloro-5-(chloromethyl)-2-methylpyridine)

• Product Name: 4-Chloro-5-(chloromethyl)-2-methylpyridine
• CAS No: 1393558-82-1
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 4902155
• Update Time: 2025-06-13

4-Chloro-5-(chloromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-5-(CHLOROMETHYL)-2-METHYLPYRIDINE
• AB83327
• 4-Chloro-5-chloromethyl-2-methylpyridine
• 4-Chloro-5-(chloromethyl)-2-methylpyridine

• Inchi： 1S/C7H7Cl2N/c1-5-2-7(9)6(3-8)4-10-5/h2,4H,3H2,1H3
• InChI Key： GYTWIVQETKMJDD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-5-(chloromethyl)-2-methylpyridine

Introduction to 4-Chloro-5-(chloromethyl)-2-methylpyridine (CAS No. 1393558-82-1)

4-Chloro-5-(chloromethyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1393558-82-1, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aromatic compound features a pyridine core substituted with chloro and chloromethyl groups, making it a versatile intermediate in the synthesis of various biologically active molecules. The unique structural attributes of this compound have garnered attention from researchers exploring novel therapeutic agents and agrochemicals.

The molecular structure of 4-Chloro-5-(chloromethyl)-2-methylpyridine consists of a pyridine ring with a chlorine atom at the 4-position, a chloromethyl group at the 5-position, and a methyl group at the 2-position. This arrangement imparts distinct reactivity, allowing for further functionalization through nucleophilic substitution, cross-coupling reactions, and other organic transformations. Such properties make it a valuable building block in medicinal chemistry and material science.

In recent years, the pharmaceutical industry has shown increasing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring how structural modifications can enhance pharmacological properties such as potency, selectivity, and bioavailability. The presence of both chloro and chloromethyl groups in 4-Chloro-5-(chloromethyl)-2-methylpyridine provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives with tailored functionalities.

One notable area of research involves the use of 4-Chloro-5-(chloromethyl)-2-methylpyridine in the development of kinase inhibitors. Kinases are enzymes critical to many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's reactive sites, chemists have synthesized analogs that exhibit inhibitory effects on specific kinases. For instance, studies have demonstrated that derivatives of this compound can modulate tyrosine kinase activity, potentially leading to new therapeutic strategies.

Additionally, the agrochemical sector has utilized 4-Chloro-5-(chloromethyl)-2-methylpyridine as a precursor in the synthesis of herbicides and pesticides. The compound's ability to undergo further functionalization allows for the creation of molecules that interact with biological targets in plants, offering solutions to crop protection challenges. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for these agrochemicals, often incorporating 4-Chloro-5-(chloromethyl)-2-methylpyridine as a key intermediate.

The role of computational chemistry in optimizing synthetic pathways for 4-Chloro-5-(chloromethyl)-2-methylpyridine cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions for synthesis. This approach has not only accelerated the development process but also reduced experimental costs. By integrating experimental data with computational predictions, scientists can design more efficient synthetic strategies tailored to specific applications.

In conclusion, 4-Chloro-5-(chloromethyl)-2-methylpyridine (CAS No. 1393558-82-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in organic synthesis and drug discovery.